Cas no 2025701-83-9 (tert-butyl N-(2-oxo-2-phenylethyl)-N-phenylcarbamate)

• Product Name: tert-butyl N-(2-oxo-2-phenylethyl)-N-phenylcarbamate
• CAS No: 2025701-83-9
• MF: C₁₉H₂₁NO₃
• MW: 311.374945402145
• CID: 5630350
• PubChem ID: 165927196
• Update Time: 2025-10-29

tert-butyl N-(2-oxo-2-phenylethyl)-N-phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl N-(2-oxo-2-phenylethyl)-N-phenylcarbamate
• tert-butyl N-(2-oxo-2-phenylethyl)-N-phenylcarbamate

• Inchi： 1S/C19H21NO3/c1-19(2,3)23-18(22)20(16-12-8-5-9-13-16)14-17(21)15-10-6-4-7-11-15/h4-13H,14H2,1-3H3
• InChI Key： FWAAHYZQRSMHEA-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(CC(=O)C1=CC=CC=C1)C1=CC=CC=C1

Experimental Properties

• Density: 1.140±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 436.8±28.0 °C(Predicted)
• pka: -0.14±0.50(Predicted)

Additional information on tert-butyl N-(2-oxo-2-phenylethyl)-N-phenylcarbamate

Introduction to Tert-butyl N-(2-oxo-2-phenylethyl)-N-phenylcarbamate (CAS No. 2025701-83-9)

Tert-butyl N-(2-oxo-2-phenylethyl)-N-phenylcarbamate, with the CAS number 2025701-83-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to the class of carbamates and exhibits a unique structural framework that has garnered attention for its potential applications in various scientific domains.

The molecular structure of Tert-butyl N-(2-oxo-2-phenylethyl)-N-phenylcarbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a 2-oxo-2-phenylethyl group and a phenyl group. This arrangement imparts specific chemical properties that make it a valuable candidate for further investigation, particularly in the context of drug design and development.

In recent years, there has been growing interest in carbamates due to their versatile biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active compounds. The presence of the tert-butyl group enhances the stability of the carbamate bond, making it more suitable for use in synthetic chemistry and pharmaceutical applications.

One of the most compelling aspects of Tert-butyl N-(2-oxo-2-phenylethyl)-N-phenylcarbamate is its potential as a building block for more complex molecules. Researchers have been exploring its utility in the synthesis of novel compounds with therapeutic properties. For instance, studies have shown that derivatives of this compound can exhibit inhibitory effects on certain enzymes and receptors, making them promising candidates for the development of new drugs.

The 2-oxo-2-phenylethyl group in the molecular structure is particularly noteworthy, as it introduces a level of complexity that can be exploited for fine-tuning biological activity. This moiety has been shown to interact with biological targets in specific ways, which can be harnessed to develop drugs with enhanced efficacy and reduced side effects.

Recent advancements in computational chemistry have also facilitated the study of Tert-butyl N-(2-oxo-2-phenylethyl)-N-phenylcarbamate. Molecular modeling techniques have allowed researchers to predict how this compound might behave in different environments, providing insights into its potential interactions with biological systems. These computational studies have been instrumental in guiding experimental work and optimizing synthetic routes.

In addition to its potential as a pharmacological intermediate, Tert-butyl N-(2-oxo-2-phenylethyl)-N-phenylcarbamate has shown promise in material science applications. Its unique structural features make it suitable for use in the development of new polymers and coatings. These materials could have applications in various industries, including electronics and aerospace.

The synthesis of Tert-butyl N-(2-oxo-2-phenylethyl)-N-phenylcarbamate involves multi-step organic reactions, typically starting from readily available precursors. The process requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating further research and development.

One area where this compound has seen significant application is in the field of agrochemicals. Derivatives of carbamates are known for their effectiveness as pesticides and herbicides. The structural features of Tert-butyl N-(2-oxo-2-phenylethyl)-N-phenylcarbamate make it a suitable candidate for developing new agrochemicals with improved environmental profiles.

The safety profile of Tert-butyl N-(2-oxo-2-phenylethyl)-N-phencarbamate is another important consideration. While carbamates are generally considered safe when used appropriately, thorough toxicological studies are essential before any potential therapeutic applications can be explored. Researchers are actively investigating the compound's toxicity and pharmacokinetic properties to ensure its safe use.

In conclusion, Tert-butyl N-(2-octanone oxime) represents a fascinating compound with diverse potential applications. Its unique structural features make it a valuable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of its properties continues to grow, so too will its utility in various scientific domains.